Cas no 1458576-00-5 (Biotin-PEG4-Alkyne)

Biotin-PEG4-Alkyne is a versatile bioconjugation reagent designed for efficient labeling and detection in biochemical and cellular studies. This compound features a biotin moiety, which enables high-affinity binding to streptavidin or avidin, facilitating downstream purification or detection applications. The PEG4 spacer enhances solubility and reduces steric hindrance, improving accessibility for biotin-streptavidin interactions. The terminal alkyne group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling selective conjugation with azide-modified biomolecules. This dual-functional reagent is particularly useful in proteomics, click chemistry, and bioorthogonal labeling, offering precise and stable linkages. Its well-defined structure and reliable reactivity make it a valuable tool for researchers in drug discovery, bioconjugation, and molecular imaging.

Biotin-PEG4-Alkyne structure

Product Name:Biotin-PEG4-Alkyne

CAS No:1458576-00-5

MF:C₂₁H₃₅N₃O₆S

MW:457.584104776382

CID:3045422

PubChem ID:75409985

Update Time:2025-07-02

Biotin-PEG4-Alkyne Chemical and Physical Properties

Names and Identifiers

- Biotin-PEG4-alkyne
- Acetylene-PEG4-biotin conjugate
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl]pentanamide
- 1458576-00-5
- 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-N-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)pentanamide
- CS-0166895
- SCHEMBL19983140
- (3aS,4S,6aR)-Biotin-PEG4-Alkyne
- HY-W110146
- D80562
- Acetylene-PEG4-biotinconjugate
- AKOS030213694
- DTXSID601109744
- (3aS,4S,6aR)-Hexahydro-2-oxo-N-3,6,9,12-tetraoxapentadec-14-yn-1-yl-1H-thieno[3,4-d]imidazole-4-pentanamide
- DA-71514
- BS-33861
- MFCD22380755
- BP-22684
- 1262681-31-1
- Biotin-PEG4-Alkyne
- Inchi： 1S/C21H35N3O6S/c1-2-8-27-10-12-29-14-15-30-13-11-28-9-7-22-19(25)6-4-3-5-18-20-17(16-31-18)23-21(26)24-20/h1,17-18,20H,3-16H2,(H,22,25)(H2,23,24,26)/t17-,18-,20-/m0/s1
- InChI Key： SKMJWNZZFUDLKQ-BJLQDIEVSA-N
- SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCC#C)=O)NC(N2)=O

Computed Properties

Exact Mass: 457.22465702 g/mol
Monoisotopic Mass: 457.22465702 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 18
Complexity: 585
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 132
Molecular Weight: 457.6

Experimental Properties

Melting Point: 55-64 °C

Biotin-PEG4-Alkyne Pricemore >>

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